Cas no 1286707-13-8 (N-(furan-2-yl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-(furan-2-yl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1286707-13-8
• MF: C₁₈H₂₀N₆O₂
• MW: 352.390402793884
• CID: 6007526
• PubChem ID: 52992969
• Update Time: 2025-10-30

N-(furan-2-yl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• N-(furan-2-ylmethyl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• SR-01000926889
• 1286707-13-8
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(furan-2-ylmethyl)piperidine-3-carboxamide
• SR-01000926889-1
• N-[(furan-2-yl)methyl]-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• AKOS024533685
• F6149-0020

• Inchi： 1S/C18H20N6O2/c25-18(19-12-15-5-2-11-26-15)14-4-1-9-23(13-14)16-6-7-17(22-21-16)24-10-3-8-20-24/h2-3,5-8,10-11,14H,1,4,9,12-13H2,(H,19,25)
• InChI Key： UHYUAUNARHLWOK-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N3C=CC=N3)C=C2)CCCC(C(NCC2=CC=CO2)=O)C1

Computed Properties

• Exact Mass: 352.16477390g/mol
• Monoisotopic Mass: 352.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(furan-2-yl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide

N-(furan-2-yl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide: A Comprehensive Overview

The compound CAS No. 1286707-13-8, also known as N-(furan-2-yl)methyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide, represents a significant advancement in the field of organic chemistry. This molecule is a complex structure that combines multiple heterocyclic rings, making it a subject of interest for researchers in drug discovery, materials science, and synthetic chemistry. The compound's unique structure, which includes a furan ring, a pyrazole moiety, and a pyridazine core, contributes to its potential applications in various scientific domains.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The pyridazine ring in this compound is particularly notable for its aromaticity and electron-withdrawing properties, which can enhance the molecule's bioactivity. Additionally, the presence of the pyrazole group introduces hydrogen bonding capabilities, further enhancing its potential as a drug candidate.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to construct the complex architecture of this molecule. The use of transition metal catalysts has been pivotal in achieving the desired connectivity between the heterocyclic rings.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. The integration of multiple functional groups within its structure allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. This makes it a strong candidate for further exploration in preclinical studies.

Moreover, the compound's structural complexity offers opportunities for studying its electronic properties. Computational chemistry techniques, such as density functional theory (DFT), have been utilized to analyze its electronic structure and reactivity. These insights are valuable for understanding how the molecule interacts with other substances at the molecular level.

Looking ahead, the development of novel synthetic routes for this compound remains an area of active research. Scientists are exploring greener chemistry approaches to reduce waste and improve sustainability. Additionally, efforts are being made to investigate its potential as a building block for more complex molecular architectures.

In conclusion, N-(furan-2-yl)methyl-1-6-(1H-pyrazol-1-yli)pyridazin--ylpiperidine--carboxamide represents a remarkable achievement in organic synthesis with diverse applications across multiple scientific disciplines. Its intricate structure and promising biological profile make it an exciting subject for future research.